Cas no 954230-39-8 (ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate)

ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate structure
954230-39-8 structure
Product Name:ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
CAS No:954230-39-8
MF:C13H12FNO3
MW:249.237687110901
MDL:MFCD09756447
CID:803249
PubChem ID:22309061
Update Time:2025-04-19

ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate
    • 3-(4-FLUORO-PHENYL)-5-METHYL-ISOXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • 4-Isoxazolecarboxylic acid, 3-(4-fluorophenyl)-5-methyl-, ethyl ester
    • ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
    • 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxylic acid ethyl ester
    • 3-(4-fluorophenyl)-5-methyl-4-Isoxazolecarboxylicacid ethylester
    • QQZTUBJEZZHCKF-UHFFFAOYSA-N
    • 6434AC
    • SY107295
    • AKOS005255701
    • DS-16431
    • 954230-39-8
    • MFCD09756447
    • Ethyl 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate, AldrichCPR
    • SCHEMBL286034
    • A19352
    • FT-0659169
    • ethyl3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate
    • DTXSID20624545
    • MDL： MFCD09756447
    • Inchi： 1S/C13H12FNO3/c1-3-17-13(16)11-8(2)18-15-12(11)9-4-6-10(14)7-5-9/h4-7H,3H2,1-2H3
    • InChI Key： QQZTUBJEZZHCKF-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)C1C(C(=O)OCC)=C(C)ON=1

Computed Properties

  • Exact Mass: 249.08000
  • Monoisotopic Mass: 249.08012141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • XLogP3: 2.8

Experimental Properties

  • Melting Point: 58-59℃
  • Boiling Point: 370.5°C at 760 mmHg
  • PSA: 52.33000
  • LogP: 2.96580

ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate Security Information

ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM190978-1g
Ethyl 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate
 954230-39-8 95+%
1g
 $143 2021-08-05
Chemenu
CM190978-5g
Ethyl 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate
 954230-39-8 95+%
5g
 $458 2021-08-05
Chemenu
CM190978-10g
Ethyl 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate
 954230-39-8 95+%
10g
 $870 2021-08-05
TRC
E941210-50mg
Ethyl 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxylate
 954230-39-8
50mg
 $ 50.00 2022-06-05
TRC
E941210-100mg
Ethyl 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxylate
 954230-39-8
100mg
 $ 70.00 2022-06-05
TRC
E941210-500mg
Ethyl 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxylate
 954230-39-8
500mg
 $ 230.00 2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AJ102-50mg
ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
 954230-39-8 98%
50mg
 156.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AJ102-1g
ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
 954230-39-8 98%
1g
 1334.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AJ102-200mg
ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
 954230-39-8 98%
200mg
 382.0CNY 2021-07-12
Apollo Scientific
PC200509-250mg
Ethyl 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate
 954230-39-8 98%
250mg
 £53.00 2024-05-23

ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate Production Method

ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate Related Literature

Related Categories

954230-39-8 (ethyl 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate) Related Products

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.